Cas no 630-19-3 (Trimethylacetaldehyde)

Trimethylacetaldehyde Properties

Names and Identifiers

• Trimethylacetaldehyde
• 2,2-Dimethyl-1-propanal
• 2,2-Dimethylpropanal
• Pivalaldehyde
• Pivaldehyde
• Especially amyl aldehyde
• 2,2-Dimethylpropionaldehyde
• trirnethylacetaldehyde
• tert-C4H9CHO
• P0847
• Q2097441
• tert-Valeraldehyde
• 630-19-3
• F2191-0164
• Pvalaldehyde
• alpha,alpha-Dimethylpropanal
• UNII-SSC20260QW
• NSC22043
• STR05593
• NEOPENTALDEHYDE
• Pivalic aldehyde
• D78124
• NSC-22043
• pivalaldeyde
• PIVALALDEHYDE [MI]
• InChI=1/C5H10O/c1-5(2,3)4-6/h4H,1-3H
• tert-pentanal
• J-523980
• A834155
• trimethyl-acetaldehyde
• Propanal, 2,2-dimethyl-
• MFCD00006962
• trimethylacetoaldehyde
• NSC 22043
• AI3-33229
• 2,2-dimethyl-propionaldehyde
• CHEBI:141557
• NS00035256
• AKOS009143619
• EN300-53815
• TRIETHYLACETALDEHYDE
• Trimethylacetaldehyde, 96%
• .alpha.,.alpha.-Dimethylpropanal
• Trimethylacetaldehyde (Pivaldehyde)
• alpha,alpha-Dimethylpropionaldehyde
• BCP24105
• AMY14201
• SSC20260QW
• .alpha.,.alpha.-Dimethylpropionaldehyde
• Trimethyl acetaldehyde
• EINECS 211-134-6
• DTXSID2060888
• Neopentanal
• 2,2Dimethylpropanal
• alpha,alphaDimethylpropanal
• 2,2Dimethylpropionaldehyde
• DTXCID3043609
• Propanal, 2,2dimethyl
• Trimethylacetaldehyde;2,2-Dimethylpropanal Pivalic aldehyde
• alpha,alphaDimethylpropionaldehyde
• tertPentanal
• +Expand

• MDL： MFCD00006962
• InChIKey： FJJYHTVHBVXEEQ-UHFFFAOYSA-N
• Inchi： 1S/C5H10O/c1-5(2,3)4-6/h4H,1-3H3
• SMILES： CC(C)(C)C=O
• BRN： 506060

Computed Properties

• Exact Mass: 86.07320
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 86.073
• Heavy Atom Count: 6
• Complexity: 49.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.23140
• PSA: 17.07000
• Refractive Index: n20/D 1.378(lit.)
• Water Partition Coefficient: Negligible
• Boiling Point: 75°C
• Melting Point: 6 °C (lit.)
• Flash Point: Fahrenheit: 3.2 ° f
  Celsius: -16 ° c
  
• Color/Form: White liquid.
• Solubility: Insoluble in water.
• Sensitiveness: Air Sensitive
• Density: 0.793 g/mL at 25 °C(lit.)

Trimethylacetaldehyde Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S23
• Packing Group：III
• Packing Group：III
• Risk Phrases：R11
• Hazard Level：3
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1989 3/PG 2
• Hazard Statement： H225,H315,H335
• Warning Statement： P210,P261
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：II
• Risk Phrases： 11-37/38
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：8

Trimethylacetaldehyde Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone